molecular formula C11H12F4O B8309343 1-(4-Fluoro-3-trifluoromethyl-phenyl)-2-methyl-propan-1-ol

1-(4-Fluoro-3-trifluoromethyl-phenyl)-2-methyl-propan-1-ol

Cat. No.: B8309343
M. Wt: 236.21 g/mol
InChI Key: BTTXDERYDCWAHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Fluoro-3-trifluoromethyl-phenyl)-2-methyl-propan-1-ol is a useful research compound. Its molecular formula is C11H12F4O and its molecular weight is 236.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12F4O

Molecular Weight

236.21 g/mol

IUPAC Name

1-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methylpropan-1-ol

InChI

InChI=1S/C11H12F4O/c1-6(2)10(16)7-3-4-9(12)8(5-7)11(13,14)15/h3-6,10,16H,1-2H3

InChI Key

BTTXDERYDCWAHD-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C1=CC(=C(C=C1)F)C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A Grignard is prepared from 10 g (40 mmol) 5-bromo-2-fluorobenzotrifluoride, dissolved in 50 mL diethyl ether, and 0.97 g (40 mmol) magnesium. Then a solution of 3.63 mL (40 mmol) isobutyraldehyde and 30 mL diethyl ether is added dropwise at ambient temperature and the mixture is left overnight with stirring. The reaction mixture is poured onto ice water, combined with 30 mL 20% sulphuric acid and extracted with diethyl ether. The combined organic phases are washed successively with sodium hydrogen carbonate solution, water and sodium chloride solution, dried with sodium sulphate and evaporated down. The chromatographic purification of the residue yields the target compound in the form of a brown oil.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
0.97 g
Type
reactant
Reaction Step Two
Quantity
3.63 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Three
Quantity
30 mL
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

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